2-(4-fluorophenyl)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]acetamide
• InChI: InChI=1S/C22H22FN5O3S/c23-18-3-1-17(2-4-18)15-22(29)26-19-5-7-20(8-6-19)32(30,31)28-13-11-27(12-14-28)21-16-24-9-10-25-21/h1-10,16H,11-15H2,(H,26,29)
• InChI Key: IBHPRGBLLGRSSM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN=C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN5O3S
• Molecular Weight: 455.5 g/mol

Description

2-(4-fluorophenyl)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22FN5O3S and its molecular weight is 455.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of sulfonamide derivatives, including compounds with a structure similar to 2-(4-fluorophenyl)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide, has been explored for their anticancer properties. One study demonstrated the cytotoxic activity of these derivatives against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines, with certain compounds showing potent activity comparable to reference drugs like 5-fluorouracil (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015). This highlights the potential of such compounds in developing new anticancer therapies.

Antibacterial and Antitumor Activities

Novel sulfonamide compounds have also been synthesized and evaluated for their antibacterial activities. A study focusing on 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives revealed that some derivatives exhibited better antibacterial activities against various pathogens (Wu Qi, 2014). Additionally, research on isoxazole compounds prepared from a similar key intermediate demonstrated significant anti-tumor activities, suggesting a broad application in cancer treatment (Qi Hao-fei, 2011).

Antimicrobial Evaluation

The development of new heterocyclic compounds incorporating a sulfamoyl moiety has shown promise in antimicrobial applications. These compounds, derived from N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, have been evaluated for their in vitro antibacterial and antifungal activities, displaying promising results (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). This indicates the potential of such sulfonamide derivatives in addressing resistant microbial strains.